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Compound of Interest

Compound Name: 5-Fluoro-2-nitrobenzaldehyde

Cat. No.: B184836 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of chemical reagents is paramount. This guide provides essential safety and

logistical information for the proper disposal of 5-Fluoro-2-nitrobenzaldehyde, a compound

frequently used in organic synthesis. Adherence to these procedures is critical for laboratory

safety and environmental protection.

Chemical and Hazard Data Overview
A clear understanding of the substance's properties and associated hazards is the first step in

safe disposal. The following table summarizes key quantitative data for 5-Fluoro-2-
nitrobenzaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b184836?utm_src=pdf-interest
https://www.benchchem.com/product/b184836?utm_src=pdf-body
https://www.benchchem.com/product/b184836?utm_src=pdf-body
https://www.benchchem.com/product/b184836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 395-81-3

Molecular Formula C₇H₄FNO₃

Molecular Weight 169.11 g/mol

Hazard Classifications Skin Irritant 2, Eye Irritant 2, STOT SE 3

Signal Word Warning

Hazard Statements H315, H319, H335

Storage Class 11 - Combustible Solids

WGK (Germany) 3

Step-by-Step Disposal Protocol
The proper disposal of 5-Fluoro-2-nitrobenzaldehyde, as with any hazardous chemical, must

be conducted in a manner that ensures the safety of laboratory personnel and minimizes

environmental impact. The following protocol is based on standard safety data sheet (SDS)

recommendations.

1. Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing

appropriate personal protective equipment. This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile rubber)

Safety goggles or a face shield

A laboratory coat

In cases of dust or aerosol generation, a NIOSH-approved respirator may be necessary.

2. Waste Collection and Storage:

Solid Waste: Collect unadulterated 5-Fluoro-2-nitrobenzaldehyde waste in a clearly

labeled, sealed container. The container should be compatible with the chemical and

appropriately marked as hazardous waste.
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Contaminated Materials: Any materials, such as weighing paper, gloves, or absorbent pads,

that have come into contact with 5-Fluoro-2-nitrobenzaldehyde should also be collected in

a designated, sealed hazardous waste container.

Solutions: If the compound is in a solvent, the entire solution should be treated as hazardous

waste. Do not mix with other waste streams unless compatibility has been confirmed.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

3. Disposal Route: The primary and recommended method for the disposal of 5-Fluoro-2-
nitrobenzaldehyde is through a licensed chemical waste disposal company.[1]

Incineration: The material can be disposed of by controlled incineration with flue gas

scrubbing at a licensed chemical destruction plant.[1]

Do Not:

Dispose of down the drain or in regular trash.[1]

Contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

4. Contaminated Packaging Disposal:

Empty containers that held 5-Fluoro-2-nitrobenzaldehyde must also be treated as

hazardous waste unless properly decontaminated.

Containers can be triple-rinsed (or the equivalent) with a suitable solvent.[1] The rinsate must

be collected and disposed of as hazardous waste.

After proper decontamination, the packaging can be offered for recycling or reconditioning.[1]

Alternatively, it can be punctured to render it unusable for other purposes.[1]

5. Spill Cleanup: In the event of a spill, the following steps should be taken:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.
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Wearing appropriate PPE, collect the spilled material using an inert absorbent material.

Place the collected material and any contaminated cleaning supplies into a sealed, labeled

container for hazardous waste disposal.[2]

Disposal Decision Workflow
The following diagram illustrates the logical steps and decision points for the proper disposal of

5-Fluoro-2-nitrobenzaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.xixisys.com/substances/395-81-3
https://www.benchchem.com/product/b184836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-Fluoro-2-nitrobenzaldehyde Disposal Workflow
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Caption: Disposal workflow for 5-Fluoro-2-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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